Cas no 53-06-5 (cortisone)

cortisone Properties

Names and Identifiers

• cortisone
• 17-alpha,21-dihydroxypregn-4-ene-3,11,20-trione
• 17,21-Dihydroxypregn-4-ene-3,11,20-trione
• Cortisone Solution
• (8S,9S,10R,13S,14S,17R)-17-hydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-1,2,6,7,8,9,12,14,15,16-decahydrocyclopenta[a]phenanthrene-3,11-dione
• [3H]-Cortisone
• 11-Dehydro-17-hydroxycorticosterone
• 17-Hydroxy-11-dehydrocorticosterone
• 17α,21-Dihydroxy-4-pregnene-3,11,20-trione
• 17α,21-Dihydroxypregn-4-ene-3,11,20-trione
• Andreson
• Cortisal
• Cortisate
• Cortistal
• Cortivite
• Cortogen
• Cortone
• Kendall's compound E
• Reichstein's substance FA
• 17-alpha-hydroxy-11-dehydrocorticosterone
• 17alpha,21-dihydroxy-4-pregnene-3,11,20-trione
• 17alpha,21-dihydroxypregn-4-ene-3,11,20-trione
• 4-pregnene-17alpha,21-diol-3,11,20-trione
• adrenalex
• V27W9254FZ
• HMS1568H08
• s5869
• CAS-53-06-5
• Cortisona
• Ricortex (Salt/Mix)
• LP00240
• D96089
• Pregn-4-ene-3,11,20-trione, 17,21-dihydroxy
• 17.alpha.-Hydroxy-11-dehydrocorticosterone
• Corlin (Salt/Mix)
• C 2755
• AI3-52938
• Pregn-4-en-17alpha,21-diol-3,11,20-trione
• NCGC00023939-07
• CORTISONE [INN]
• BSPBio_000146
• AS-11686
• Cortisonum [INN-Latin]
• 17alpha-Hydroxy-11-dehydrocorticosterone
• Cortadren (Salt/Mix)
• NCGC00095935-01
• Scheroson (Salt/Mix)
• NCGC00023939-04
• MFCD00003610
• Prestwick3_000273
• CHEMBL1499
• NSC9703
• HMS2095H08
• Kendall's Compound E; 4-Pregnene-17alpha,21-diol-3,11,20-trione; Reichstein's Substance Fa
• PREDNISONE IMPURITY A [EP IMPURITY]
• Kendalls Compound E
• CORTISONE (USP-RS)
• MLS000028540
• AKOS015894868
• SPBio_002365
• BRD-K43736954-001-03-3
• NSC-9703
• HY-17461
• Cortisonum
• Wintersteiner's compound F
• NCGC00023939-08
• Cortisone 0.1 mg/ml in Methanol
• Prestwick0_000273
• CORTISONE [VANDF]
• Cortandren
• Cortisone, >=98%
• MLS001076142
• Tox21_301440
• D07749
• MLS002207137
• HMS3712H08
• LMST02030090
• Cortison
• (10R,13S,17R)-17-hydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-1,2,6,7,8,9,12,14,15,16-decahydrocyclopenta[a]phenanthrene-3,11-dione
• delta(sup4)-pregnene-17alpha,21-diol-3,11,20-trione
• Therapeutic Cortisone
• SR-01000000094
• W-105776
• UQC
• Tox21_111539
• EINECS 200-162-4
• CORTISONE [MI]
• [3H]cortisone
• Cortisone, 1mg/ml in Methanol
• CORTISONE [USP-RS]
• NCGC00023939-09
• Cortisone (INN)
• 17,21-Dihydroxy-pregn-4-ene-3,11,20-trione
• NCGC00023939-05
• 17.alpha.,11,20-trione
• Tox21_500240
• HYDROCORTISONE IMPURITY B (EP IMPURITY)
• NCGC00023939-11
• MLS001424269
• NS00010356
• CS-5097
• NCI60_042165
• Prestwick2_000273
• .DELTA.4-pregnene-17.alpha.,21-diol-3,11,20-trione
• HMS2235P19
• DTXCID102857
• NCGC00255108-01
• NCGC00023939-03
• PREDNISONE IMPURITY A (EP IMPURITY)
• EU-0100240
• Spectrum5_002051
• Cortisona [INN-Spanish]
• Prestwick1_000273
• C00762
• H02AB10
• 17.alpha.,21.beta.-Dihydroxypregn-4-ene-3,11,20-trione
• SMR000058334
• bmse000663
• CORTISONE [WHO-DD]
• HMS3260P21
• NCGC00260925-01
• NCGC00023939-15
• Cortisone, certified reference material, TraceCERT(R)
• AKOS015840096
• SCHEMBL4888
• NC00393
• Kendall's compound
• Pregn-4-en-17.alpha.,21-diol-3,11,20-trione
• Delta(4)-pregnene-17alpha,21-diol-3,11,20-trione
• Cortisonum 30 Special Order
• S01BA03
• 4-Pregnene-17.alpha.,21-diol-3,11,20-trione
• GTPL5171
• NCGC00023939-06
• 53-06-5
• Opera_ID_541
• SR-01000000094-3
• Cortisonum (INN-Latin)
• Cortelan (Salt/Mix)
• BDBM13739
• CHEBI:16962
• AC-33118
• DB14681
• Kortison
• HMS2052A21
• (1S,2R,10S,11S,14R,15S)-14-hydroxy-14-(2-hydroxyacetyl)-2,15-dimethyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadec-6-ene-5,17-dione
• Pregn-4-ene-3,20-trione, 17,21-dihydroxy-
• HYDROCORTISONE IMPURITY B [EP IMPURITY]
• Tox21_111539_1
• Q423185
• Pregn-4-ene-3,11,20-trione, 17,21-dihydroxy-
• DTXSID5022857
• Lopac0_000240
• Cortisona (INN-Spanish)
• Pregn-4-en-17.alpha.,11,20-trione
• BPBio1_000162
• Prestwick_132
• Cortisone [INN:BAN]
• 17.alpha.,21-Dihydroxy-4-pregnene-3,11,20-trione
• NSC 9703
• Reichsteins Substance Fa
• .delta.(sup4)-pregnene-17.alpha.,11,20-trione
• Cortisone (TN)
• CCG-101143
• Reichstein Fa
• UNII-V27W9254FZ
• 4-Pregnene-17.alpha.,11,20-trione
• WLN: L E5 B666 CV OV MUTJ A1 E1 FV1Q FQ
• SDCCGSBI-0050228.P002
• 1ST2228
• +Expand

• MDL： MFCD00003610
• InChIKey： MFYSYFVPBJMHGN-ZPOLXVRWSA-N
• Inchi： 1S/C21H28O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h9,14-15,18,22,26H,3-8,10-11H2,1-2H3/t14-,15-,18+,19-,20-,21-/m0/s1
• SMILES： C[C@@]1(C2)[C@](C(CO)=O)(O)CC[C@@]1([H])[C@]3([H])CCC4=CC(CC[C@]4(C)[C@@]3([H])C2=O)=O
• BRN： 1356062

Computed Properties

• Exact Mass: 360.19400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 360.194
• Heavy Atom Count: 26
• Complexity: 724
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Tautomer Count: 45
• Surface Charge: 0
• Topological Polar Surface Area: 91.7

Experimental Properties

• LogP: 1.98980
• PSA: 91.67000
• Merck: 2539
• Refractive Index: 210 ° (C=1, EtOH)
• Boiling Point: 412.46°C (rough estimate)
• Melting Point: 249-251 ºC
• Flash Point: Fahrenheit: 48.2 ° f
  Celsius: 9 ° c
  
• Solubility: Very slightly soluble (0.14 g/l) (25 º C),
• Color/Form: 100 μg/mL in methanol
• Color/Form: White crystalline powder. It is the secretion of adrenal gland.
• Solubility: It is soluble in ethanol, acetone and cold methanol, rarely soluble in ether, benzene and chloroform, slightly soluble in water (25 ℃, 28mg/100ml), and the aqueous solution is neutral. It is dark red in concentrated sulfuric acid and has dark green fluorescence. Heating can reduce Benedict's solution.
• Specific Rotation: D25 +209° (c = 1.2 in 95% alcohol); 25546 +269° (c = 0.125 in benzene); 25546 +248° (c = 0.1 to 0.2 in alcohol)
• Density: 1.28±0.1 g/cm3 (20 ºC 760 Torr),

cortisone Security Information

• Symbol: GHS02 GHS06 GHS08
• RTECS：GM9020000
• WGK Germany：3
• Safety Term：S22-S24/25
• Safety Instruction： S22; S24/25
• Dangerous goods sign： F T
• Hazardous Material transportation number：UN1230 - class 3 - PG 2 - Methanol, solution
• Hazard Statement： H225-H301 + H311 + H331-H370
• Warning Statement： P210-P260-P280-P301+P310-P311
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： 11-23/24/25-39/23/24/25
• Signal Word：Danger
• FLUKA BRAND F CODES：18

cortisone Customs Data

• HS CODE：2937210000
• Customs Data：

  China Customs Code:

  2937210000